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Compound of Interest

Compound Name: PF-06649298

Cat. No.: B15584463

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06649298 is a potent and selective inhibitor of the sodium-coupled citrate transporter
(NaCT), also known as Solute Carrier Family 13 Member 5 (SLC13A5). This transporter
facilitates the uptake of citrate from the extracellular space into cells, playing a crucial role in
cellular metabolism, particularly in lipogenesis and energy regulation. Inhibition of SLC13A5 is
a promising therapeutic strategy for metabolic diseases. These application notes provide
detailed protocols for utilizing PF-06649298 in membrane potential assays to functionally
characterize its inhibitory activity on SLC13A5.

Mechanism of Action

PF-06649298 functions as an allosteric, state-dependent inhibitor of the human SLC13A5
transporter.[1] Its inhibitory potency is significantly enhanced in the presence of citrate,
indicating that the inhibitor preferentially binds to a specific conformational state of the
transporter that is induced or stabilized by citrate binding.[1] Rather than directly blocking the
citrate binding site in its resting state, PF-06649298 is thought to lock the transporter in an
inward-facing conformation, thereby preventing the release of sodium ions and arresting the
transport cycle.[1]
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The inhibitory activity of PF-06649298 has been quantified across various cell lines and
transporter subtypes. The following table summarizes the half-maximal inhibitory concentration
(IC50) values for PF-06649298.

Cell Line/Target Species IC50
HEK293 cells expressing

Human 408 nM
NaCT
Human Hepatocytes Human 16.2 pM
Mouse Hepatocytes Mouse 4.5 uM
HEK293 cells expressing

Human >100 pM
NaDC1
HEK?293 cells expressing

Human >100 uM

NaDC3

Data compiled from multiple sources.

Signaling Pathway

The inhibition of SLC13A5 by PF-06649298 has significant downstream effects on cellular
metabolism. By blocking the entry of extracellular citrate, PF-06649298 impacts pathways that
rely on cytosolic citrate as a precursor or regulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Potential Assays Using PF-06649298]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584463#membrane-potential-assays-using-pf-
06649298]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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